Cas no 20108-78-5 (valinamide)

• Product Name: valinamide
• CAS No: 20108-78-5
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 909022
• PubChem ID: 5147874
• Update Time: 2025-04-19

valinamide Chemical and Physical Properties

Names and Identifiers

• valinamide
• DL-Valinamide
• SB47675
• 20108-78-5
• 2-amino-3-methyl-butanamide
• AKOS000182790
• EN300-145659
• DTXSID50901018
• 2-amino-3-methylbutyrimidic acid
• XDEHMKQLKPZERH-UHFFFAOYSA-N
• DA-11863
• 13474-14-1
• SCHEMBL8663459
• MFCD09941740
• H-Val-NH2
• NoName_66
• SCHEMBL247524
• SB47827
• 2-amino-3-methylbutanamide
• AKOS016051308
• d,l- Valinamid

• Inchi： 1S/C5H12N2O/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H2,7,8)
• InChI Key： XDEHMKQLKPZERH-UHFFFAOYSA-N
• SMILES： CC(C(C(=O)N)N)C

Computed Properties

• Exact Mass: 116.09506
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11

valinamide Security Information

• Hazard Category Code： 36-43-62
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives